Cas no 1185074-88-7 (4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1185074-88-7
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.475984096527
• CID: 5389649
• Update Time: 2025-06-20

4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(4-Ethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]-1-pyrrolidinylmethanone
• 4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C21H22N2O3S/c1-2-16-9-11-17(12-10-16)23-15-20(21(24)22-13-5-6-14-22)27(25,26)19-8-4-3-7-18(19)23/h3-4,7-12,15H,2,5-6,13-14H2,1H3
• InChI Key： FOAFJDGQZCPOEZ-UHFFFAOYSA-N
• SMILES： C(C1=CN(C2=CC=C(CC)C=C2)C2=CC=CC=C2S1(=O)=O)(N1CCCC1)=O

Computed Properties

• Exact Mass: 382.135
• Monoisotopic Mass: 382.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1A^2

Experimental Properties

• Density: 1.322±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.0±55.0 °C(Predicted)
• pka: -1.50±0.20(Predicted)

Additional information on 4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione (CAS No. 1185074-88-7)

4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione, with the CAS number 1185074-88-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The chemical structure of 4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione is characterized by a benzothiazine core substituted with an ethylphenyl group and a pyrrolidine carbonyl moiety. The presence of these functional groups imparts specific pharmacological properties that make it a promising candidate for drug development. Recent studies have highlighted its potential in various therapeutic areas, particularly in the treatment of neurological disorders and chronic pain.

In terms of synthesis, 4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione can be prepared through a multi-step process involving the condensation of 2-chloroacetyl chloride with 4-ethylphenylamine to form an intermediate chloroacetamide. This intermediate is then reacted with pyrrolidine to form the corresponding amide, which is subsequently cyclized under appropriate conditions to yield the final product. The synthetic route is well-documented in the literature and has been optimized to improve yield and purity.

The pharmacological profile of 4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione has been extensively studied in both in vitro and in vivo models. In vitro assays have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant analgesic effects in animal models of chronic pain, suggesting its potential as a novel analgesic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and shows promising pharmacokinetic properties. These findings have paved the way for further clinical development and potential market approval.

The mechanism of action of 4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of specific ion channels and receptors involved in pain signaling. For instance, it has been shown to inhibit voltage-gated sodium channels (NaV) and transient receptor potential (TRP) channels, which are key targets for pain management.

Beyond its therapeutic applications, 4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione has also been explored for its potential use as a research tool in understanding the molecular mechanisms underlying various diseases. Its ability to selectively target specific pathways makes it a valuable probe for investigating the role of these pathways in disease pathogenesis.

In conclusion, 4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione (CAS No. 1185074-88-7) represents a promising compound with a wide range of potential applications in both therapeutic and research settings. Ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, further solidifying its importance in the field of medicinal chemistry.